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Compound of Interest

Compound Name: L-Asparagine-15N2,d8

Cat. No.: B12057211 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety information for L-Asparagine-
15N2,d8. Due to the limited availability of a specific Safety Data Sheet (SDS) for this

isotopically labeled compound, this document synthesizes information from the SDS of the

non-labeled L-Asparagine and product-specific data for L-Asparagine-15N2,d8. It is presumed

that the isotopic labeling does not significantly alter the chemical hazards of the molecule.

Section 1: Chemical and Physical Properties
This section outlines the key physical and chemical properties of L-Asparagine-15N2,d8,

crucial for safe handling and storage. Data for the non-labeled L-Asparagine is also provided

for comparison.
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Property L-Asparagine-15N2,d8 L-Asparagine

CAS Number 1217473-37-4[1] 70-47-3

Molecular Formula C₄D₈¹⁵N₂O₃ C₄H₈N₂O₃

Molecular Weight 142.15 g/mol [1] 132.12 g/mol

Appearance Solid[1] White crystalline powder

Melting Point 232 °C (decomposes)[1] 233 - 235 °C[2]

Solubility No data available

Soluble in water (20% in water)

and acids/alkalies. Insoluble in

most organic solvents.

Flash Point Not applicable No information available

Stability
Stable under normal

conditions.

Stable under normal

conditions. Hygroscopic.

Section 2: Hazard Identification and GHS
Classification
Based on the data for L-Asparagine, L-Asparagine-15N2,d8 is not classified as a hazardous

substance or mixture under the Globally Harmonized System (GHS).

GHS Label Elements:

Pictogram: No pictogram required.

Signal Word: No signal word required.

Hazard Statements: No hazard statements required.

Precautionary Statements: While not mandated by GHS classification, standard safe

handling practices are recommended.

The following diagram illustrates the logical relationship for handling a non-hazardous chemical

according to standard laboratory safety protocols.
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Hazard Assessment

Safe Handling Protocol

Emergency Response

L-Asparagine-15N2,d8

Not Classified as Hazardous

Use in a well-ventilated area

Leads to

Wear protective gloves, clothing, and eye protection

Recommends

Wash hands thoroughly after handling.
Do not eat, drink, or smoke in work area.

Requires

Follow standard first aid proceduresSweep up and place in a suitable container for disposal

Click to download full resolution via product page

Caption: Recommended safety workflow for handling L-Asparagine-15N2,d8.

Section 3: Toxicological Information
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No specific toxicological data is available for L-Asparagine-15N2,d8. The information below is

for L-Asparagine.

Metric Result Species

Acute Oral Toxicity (LD50) > 16,000 mg/kg Rat

Skin Corrosion/Irritation No skin irritation
Reconstructed human

epidermis (RhE)

Serious Eye Damage/Irritation No eye irritation Human

Germ Cell Mutagenicity (Ames

test)
Negative S. typhimurium

A 90-day toxicity study on L-asparagine in rats determined a No-Observed-Adverse-Effect

Level (NOAEL) of 2.5% in the diet, which corresponds to 1.65 g/kg body weight/day for males

and 1.73 g/kg body weight/day for females.

Section 4: Experimental Protocols
Detailed experimental protocols for the toxicological studies cited are maintained by the

respective testing organizations and are generally based on OECD Test Guidelines. For

instance:

Acute Oral Toxicity: Based on OECD Test Guideline 401.

Skin Corrosion/Irritation: Based on OECD Test Guideline 439.

Serious Eye Damage/Eye Irritation: Based on OECD Test Guideline 492.

Mutagenicity (Ames Test): Based on OECD Test Guideline 471.

Researchers should consult these guidelines for detailed methodologies.

Section 5: Handling, Storage, and First Aid
Handling Precautions:
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Avoid contact with skin and eyes.

Minimize dust generation and accumulation.

Use in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat. For L-Asparagine-15N2,d8, eyeshields, gloves, and a type N95 (US) respirator

are recommended.

Wash hands thoroughly after handling.

Storage Conditions:

Store in a cool, dry place.

Keep container tightly closed.

Protect from moisture as the non-labeled compound is hygroscopic.

The recommended storage class is 11 - Combustible Solids.

First-Aid Measures:

After inhalation: Move to fresh air. If breathing is difficult, give oxygen. Seek medical attention

if symptoms persist.

After skin contact: Wash off with soap and plenty of water.

After eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.

After ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious

person. Consult a physician.

Section 6: Accidental Release and Disposal
Accidental Release Measures:
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Sweep up and shovel.

Keep in suitable, closed containers for disposal.

Avoid dust formation.

Ensure adequate ventilation.

Disposal Considerations:

Dispose of waste in accordance with local, state, and federal regulations.

Contaminated packaging should be treated as the product itself.

The following diagram outlines the logical flow for responding to an accidental release of L-
Asparagine-15N2,d8.
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Spill of L-Asparagine-15N2,d8 Identified

Assess the extent of the spill

Secure the area and ensure proper ventilation

Wear appropriate PPE
(gloves, safety glasses, respirator)

Contain the spill to prevent spreading

Clean up the spill using a dustpan and brush

Place in a sealed container for proper disposal

Decontaminate the area and equipment

Click to download full resolution via product page

Caption: Accidental release response workflow for L-Asparagine-15N2,d8.

This guide is intended for informational purposes only and should not be a substitute for a

formal safety review and adherence to all applicable safety regulations and best practices.
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Always consult the most up-to-date safety information from the supplier before handling any

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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